2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[[5-(1H-indol-3-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H21N5O3S/c1-26-20(15-11-22-16-7-5-4-6-14(15)16)24-25-21(26)30-12-19(27)23-17-10-13(28-2)8-9-18(17)29-3/h4-11,22H,12H2,1-3H3,(H,23,27)
• InChI Key: UAWSGVKLXGHTGO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2=C(C=CC(=C2)OC)OC)C3=CNC4=CC=CC=C43
• Molecular Formula: C21H21N5O3S
• Molecular Weight: 423.5 g/mol

Description

2-((5-(1H-indol-3-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H21N5O3S and its molecular weight is 423.49. The purity is usually 95%.
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Scientific Research Applications

Cancer Immunotherapy and IDO1 Inhibition

Compounds with structural similarities have been investigated for their role in cancer immunotherapy through the inhibition of indoleamine 2,3-dioxygenase (IDO1), a promising target for cancer treatment. For example, unique sulfur-aromatic interactions have been identified as contributing factors to the binding of potent IDO1 inhibitors, which could inspire new approaches to discovering effective cancer therapies (Peng et al., 2020).

Antitumor Activity

Novel derivatives of similar compounds have shown significant antitumor activity, with certain analogues demonstrating broad-spectrum antitumor effects and selective activities toward specific cancer cell lines. This indicates the potential of these compounds in designing new anticancer drugs with targeted efficacy (Al-Suwaidan et al., 2016).

Heterocyclic Synthesis

The synthesis and application of heterocyclic compounds derived from thioureido-acetamides have been explored for various purposes, including the development of new synthetic pathways and the creation of compounds with potential biological activities. These studies provide valuable insights into the versatility of heterocyclic syntheses and their contributions to medicinal chemistry (Schmeyers & Kaupp, 2002).

Molecular Docking and Drug Design

The structure-activity relationship (SAR) of compounds containing thioamide groups has been a focus of research, with molecular docking studies aiding in the understanding of their interactions with biological targets. This research is crucial for designing drugs with enhanced efficacy and specificity for various diseases (Al-Ostoot et al., 2020).

Antimicrobial Effects

Explorations into the antimicrobial effects of novel thiazole derivatives, including compounds similar to the one , have shown considerable promise against a range of pathogenic microorganisms. This research area is vital for developing new antimicrobial agents in response to growing antibiotic resistance (Cankilic & Yurttaş, 2017).